Cas no 1806987-43-8 (2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1806987-43-8
• MF: C₈H₆F₅IN₂
• MW: 352.043131351471
• CID: 4894574
• Update Time: 2025-05-24

2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5IN2/c9-7(10)5-4(1-15)16-2-3(14)6(5)8(11,12)13/h2,7H,1,15H2
• InChI Key： UVZOFTVZHDZAKZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine

2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS Registry Number 1806987-43-8. This compound belongs to the class of pyridine derivatives, which are widely studied in pharmaceutical research due to their potential as bioactive agents. The molecule features a pyridine ring with four substituents: an aminomethyl group at position 2, a difluoromethyl group at position 3, an iodo group at position 5, and a trifluoromethyl group at position 4. These substituents confer unique electronic and steric properties to the molecule, making it a promising candidate for various applications in drug discovery and materials science.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine involves a series of advanced organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and iodination. Recent advancements in catalytic methods have enabled the efficient construction of such complex pyridine derivatives with high purity and yield. The compound's structure has been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, ensuring its identity and structural integrity.

One of the most intriguing aspects of this compound is its potential as a lead molecule in antiviral drug development. Studies have shown that pyridine derivatives with electron-withdrawing groups, such as trifluoromethyl and difluoromethyl substituents, can exhibit significant antiviral activity against RNA viruses, including influenza A and Zika virus. The presence of an iodo group further enhances the molecule's ability to interact with viral proteins through halogen bonding, a mechanism that has gained considerable attention in medicinal chemistry.

In addition to its antiviral properties, 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine has demonstrated promising results in cancer research. Preclinical studies indicate that this compound can selectively inhibit the growth of cancer cells by targeting key enzymes involved in cell proliferation and survival. The aminomethyl group plays a critical role in modulating the compound's pharmacokinetic properties, ensuring its bioavailability and ability to reach tumor sites effectively.

The electronic properties of this compound also make it an attractive candidate for applications in materials science. Its ability to act as an electron-deficient aromatic system renders it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated polymers to enhance their charge transport properties, paving the way for next-generation electronic devices.

From a synthetic perspective, 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine serves as a valuable building block for constructing more complex molecular architectures. Its modular structure allows for easy functionalization at various positions on the pyridine ring, enabling researchers to explore diverse chemical space and optimize bioactivity. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening campaigns.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to ensure operator safety. The absence of restricted or controlled substances in its structure further enhances its appeal for both academic and industrial research.

Looking ahead, 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine holds immense potential for advancing drug discovery and materials innovation. Ongoing research aims to elucidate its mechanism of action at the molecular level, optimize its pharmacokinetic profile, and explore novel applications across multiple disciplines. As our understanding of this compound deepens, it is poised to make significant contributions to the fields of medicine and technology.